BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Safe
Handling of 1-Cyclohexenylacetonitrile

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Cyclohexenylacetonitrile

Cat. No.: B146470

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1-
Cyclohexenylacetonitrile (CAS No. 6975-71-9), a key intermediate in the synthesis of various
chemical compounds.[1][2] Adherence to these guidelines is critical to ensure personnel safety
and procedural integrity within a laboratory setting.

Chemical Identification and Properties

1-Cyclohexenylacetonitrile is a combustible, clear yellow to orange liquid.[1][3][4][5][6] It is
recognized as harmful and an irritant.[1][7] Proper identification and understanding of its
physical and chemical properties are fundamental to its safe handling.

Table 1: Physical and Chemical Properties of 1-Cyclohexenylacetonitrile
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Property Value Source(s)
CAS Number 6975-71-9 [1][8][9][10]
Molecular Formula CsH11N (11071191110
Molecular Weight 121.18 g/mol [110719]
Appearance Clear yellow to orange liquid [1][6]
144 °C @ 90 mmHg[1][3][5]
Boiling Point 215.6 °C @ 760 mmHg[9] 95-  [1I[21[3][5][9][10]
96 °C @ 11 Torr[10] 244 °C[2]
Density 0.947 g/mL at 25 °C [11[31[5]

Refractive Index

n20/D 1.478

[1I(31[5]

Flash Point

84 °C (183.2 °F) - closed cup

[3]141(5]

Vapor Pressure

0.1 £ 0.4 mmHg at 25 °C

[9]

| Synonyms | 1-Cyclohexene-1-acetonitrile, Cyclohexenylacetonitrile, 1-Cyclohexen-1-

ylacetonitrile |[1][3][8][10] |

Hazard Identification and Classification

This chemical is classified as hazardous under the Globally Harmonized System (GHS).
Exposure can be harmful through inhalation, skin contact, or ingestion, and it can cause
significant irritation to the skin, eyes, and respiratory system.[1][4][7][8]

Table 2: GHS Hazard Classification for 1-Cyclohexenylacetonitrile
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Element Classification Source(s)
Pictogram GHSO07 (Exclamation Mark)  [1][3][9]
Signal Word Warning [L]3118119]

H302+H312+H332: Harmful if
swallowed, in contact with skin,
or if inhaled. H315: Causes
Hazard Statements skin irritation. H319: Causes [L1I3114]1[7118]
serious eye irritation. H335:
May cause respiratory

irritation.

| Precautionary Statements | P261: Avoid breathing mist/vapors/spray. P280: Wear protective
gloves/protective clothing/eye protection/face protection. P301+P312: IF SWALLOWED: Call a
POISON CENTER or doctor/physician if you feel unwell. P302+P352+P312: IF ON SKIN:
Wash with plenty of soap and water. Call a POISON CENTER or doctor/physician if you feel
unwell. P304+P340+P312: IF INHALED: Remove person to fresh air and keep comfortable for
breathing. Call a POISON CENTER or doctor/physician if you feel unwell. P305+P351+P338:
IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. [[1][3][8][9] |

Table 3: Other Hazard Information

Classification CodelValue Source(s)
Hazard Class 6.1 (Toxic) [1]1[9]
WGK (Germany) 3 (Severe hazard to water) [11[3]1[9]

| Target Organs | Respiratory system |[3][4][5][8] |

Safe Handling and Storage

Safe handling of 1-Cyclohexenylacetonitrile requires a combination of robust engineering
controls, appropriate personal protective equipment, and stringent procedural discipline.
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Engineering Controls

o Ventilation: All work must be conducted in a well-functioning chemical fume hood to minimize
inhalation exposure.[8] General laboratory ventilation should ensure multiple air changes per
hour.[11]

o Explosion-Proof Equipment: Use explosion-proof electrical, ventilating, and lighting
equipment to prevent ignition of vapors.[11][12]

« Static Discharge: Implement proper grounding and bonding procedures for containers and
receiving equipment to prevent static electricity buildup, which can be an ignition source.[8]
[11][12]

Personal Protective Equipment (PPE)

A thorough risk assessment should precede any handling of this chemical to ensure the correct
level of PPE is selected.

Risk Assessment

Task: Handling 1-Cyclohexenylacetonitrile

Potential for Splash, Inhalation, or Contact?

#Iways Required

Required PPE

Eye/Face Protection Skin Protection Respiratory Protection General Clothing
- Chemical Splash Goggles - Chemical-Resistant Gloves (e.g., Nitrile) - Required if not in fume hood - Long Pants
- Face Shield (if splash risk is high) - Lab Coat or Chemical-Resistant Apron - Use Type ABEK (EN14387) respirator - Closed-Toe Shoes

Click to download full resolution via product page

Caption: PPE selection workflow for handling 1-Cyclohexenylacetonitrile.
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o Eye and Face Protection: Wear chemical splash goggles that meet ANSI Z.87.1 standards.
[13] A face shield should be worn over goggles if there is a significant risk of splashing.[13]
[14]

o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile) and change them frequently,
especially after known contact.[8][13] A lab coat or coveralls must be worn and buttoned to
protect the skin.[15]

» Respiratory Protection: When engineering controls are insufficient or unavailable, use a
NIOSH-approved respirator with an appropriate cartridge (e.g., type ABEK EN14387).[3][9]
Avoid breathing any vapors or mists.[8]

General Handling Procedures

Adherence to standard laboratory safety practices is mandatory.
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1. Preparation
- Review SDS
- Don appropriate PPE
- Prepare work area in fume hood

'

2. Chemical Transport
- Use secondary containment
- Transport on a cart

3. Handling/Use
- Ground equipment

- Dispense carefully to avoid splashes
- Keep container closed when not in use

4. Post-Handling
- Decontaminate work surfaces
- Remove PPE correctly

5. Waste Disposal
- Segregate into labeled hazardous waste container

6. Personal Hygiene
- Wash hands thoroughly

Click to download full resolution via product page
Caption: Standard workflow for the safe laboratory handling of chemicals.
» Avoid all personal contact with the chemical.[8][12]
* Keep the substance away from food, drink, and animal feed.[8]
* Do not eat, drink, or smoke in the laboratory.[3]

« Keep away from ignition sources such as heat, sparks, and open flames.[8][12]
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e Wash hands and affected skin areas thoroughly after handling.[8]

Storage Requirements

» Conditions: Store in a cool, dry, and well-ventilated area away from direct sunlight.[8] The
recommended storage condition is room temperature in a tightly sealed container.[1][8]

o Container: Keep containers tightly closed to prevent the release of vapors.[8]

e Incompatibilities: Store separately from strong oxidizing agents, strong acids, strong bases,
and strong reducing agents.[8]

» Storage Class: The German storage class (LGK) is 10 for combustible liquids.[3][4][5]

Emergency Procedures

Immediate and correct response to an emergency is crucial to minimizing harm.

First Aid Measures

Route of Exposure Immediate Actions

Do NOT induce vomiting.

gesiem Call Poison Control or a physician.

Chemical Exposure Occurs

Rinse eyes cautiously with water for 15+ min.
Remove contact lenses if possible.

. [ Remove contaminated clothing.
Sl Gt lgl Flush skin with water for 15+ min.

Eye Contact

. Move to fresh air.
lalaiog Provide artificial respiration if not breathing.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Decision-making flowchart for first aid response to chemical exposure.
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» Eye Contact: Immediately rinse with plenty of water, including under the eyelids, for at least
15 minutes.[8] Remove contact lenses if present and easy to do so.[8] Seek immediate
medical attention.[8]

o Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes.[8]
Remove all contaminated clothing and shoes.[8][16] Seek immediate medical attention.[8]

 Inhalation: Move the victim to fresh air.[8] If the person is not breathing, provide atrtificial
respiration.[8] Immediate medical attention is required.[8]

 Ingestion: Do NOT induce vomiting.[8] Call a physician or poison control center immediately.

[8]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide (CO2).[8] Water mist can be used to cool closed containers.[8]

o Specific Hazards: The substance is combustible and containers may explode when heated.
[8] Vapors may form explosive mixtures with air.[17] Thermal decomposition can produce
hazardous gases like carbon monoxide, carbon dioxide, and nitrogen oxides.[8]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[17]

Accidental Release Measures
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Spill Detected

1. Evacuate & Secure Area
- Alert personnel
- Remove ignition sources

:

2. Don Appropriate PPE
- Respirator, gloves, goggles, protective clothing

3. Contain & Absorb
- Use inert absorbent material (e.g., sand, vermiculite)
- Do not use combustible materials

4. Collect Waste
- Place absorbed material into a sealed, labeled container for hazardous waste

5. Decontaminate Area
- Clean the spill area according to lab protocol

6. Dispose of Waste
- Follow institutional and local regulations for hazardous waste disposal

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a chemical spill.

« Personal Precautions: Ensure adequate ventilation and wear full PPE, including respiratory
protection.[8][12]

+ Environmental Precautions: Prevent the chemical from entering drains or waterways.[8]
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e Containment and Cleanup: Remove all sources of ignition.[8] Absorb the spill with an inert,
non-combustible material such as sand or vermiculite.[8] Collect the material into a suitable,

closed container for disposal.[8]

Experimental Protocol Example: Safe Handling
during a Synthesis Reaction

The synthesis of 1-Cyclohexenylacetonitrile often involves the reaction of cyclohexanone
with cyanoacetic acid, followed by decarboxylation.[2][18] This process requires careful
management of temperature and pressure due to gas evolution. The following protocol outlines
the critical safety and handling steps for such a procedure.

e Preparation and Setup:
o Conduct a thorough pre-risk assessment of all reactants, intermediates, and products.

o Set up all glassware in a certified chemical fume hood. Ensure all glassware is free of

cracks and defects.

o The reaction flask should be equipped with a reflux condenser, a thermometer, and an
addition funnel.[19] For reactions involving gas evolution (decarboxylation), ensure the
system is not closed and is safely vented within the fume hood.[18]

o Place the heating apparatus (e.g., an oil bath on a stirrer/hotplate) within the fume hood
and ensure its controls are accessible.[18]

e Charging the Reactor:
o Don all required PPE (goggles, face shield, lab coat, chemical-resistant gloves).

o Carefully measure and add reactants (e.g., cyclohexanone, cyanoacetic acid, ammonium
acetate catalyst, and solvent) to the reaction flask.[2][18] Perform all transfers within the

fume hood.

¢ Running the Reaction:
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o Begin stirring and slowly heat the mixture to the target temperature (e.g., 125-165 °C).[2]
[18]

o Monitor the reaction closely for any signs of an uncontrolled exotherm or excessive gas
evolution.[2] The decarboxylation step can be vigorous.[2][18]

o Maintain a steady reflux and control the temperature precisely as specified in the
synthesis procedure.[18]

e Workup and Isolation:

o After the reaction is complete, allow the mixture to cool to room temperature before
proceeding with the workup.

o Perform all extractions, washes, and solvent removal steps inside the fume hood.

o When distilling the product, even under reduced pressure, ensure the apparatus is
assembled correctly to prevent leaks.[18] The collection flask should be cooled
appropriately.

o Cleanup and Decontamination:
o Quench any reactive residues carefully before cleaning glassware.

o Dispose of all chemical waste, including contaminated absorbent materials and disposable
PPE, in appropriately labeled hazardous waste containers.

o Thoroughly clean and decontaminate the work area.

Disposal Considerations

Chemical waste and contaminated materials must be disposed of as hazardous waste.[18]
Follow all local, state, and federal regulations for chemical waste disposal. Do not dispose of
this chemical down the drain.[8] Keep waste in a designated, closed, and properly labeled
container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Cyclohexene-1-acetonitrile | 6975-71-9 [chemicalbook.com]

2. CN104262197A - Synthesis method of 1-cyclohexenylacetonitrile - Google Patents
[patents.google.com]

3. I-H O IHGELIF 92% | Sigma-Aldrich [sigmaaldrich.com]

4. 1- O GEZPE 92% | Sigma-Aldrich [sigmaaldrich.com]

5. 1-Cyclohexenylacetonitrile 92 6975-71-9 [sigmaaldrich.com]
6. pharmaffiliates.com [pharmaffiliates.com]

7. 1-Cyclohexene-1-acetonitrile | CBH11N | CID 81461 - PubChem
[pubchem.ncbi.nim.nih.gov]

8. fishersci.nl [fishersci.nl]

9. 1-cyclohexenylacetonitrile | CAS#:6975-71-9 | Chemsrc [chemsrc.com]
10. CAS Common Chemistry [commonchemistry.cas.org]

11. lobachemie.com [lobachemie.com]

12. tcichemicals.com [tcichemicals.com]

13. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

14. realsafety.org [realsafety.org]

15. Recommended PPE to handle chemicals | Bernardo Ecenarro [bernardoecenarro.com]
16. ehs.princeton.edu [ehs.princeton.edu]

17. sigmaaldrich.com [sigmaaldrich.com]

18. Organic Syntheses Procedure [orgsyn.org]

19. Organic Syntheses Procedure [orgsyn.org]

© 2025 BenchChem. All rights reserved. 12/13 Tech Support


https://www.benchchem.com/product/b146470?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1293896.htm
https://patents.google.com/patent/CN104262197A/en
https://patents.google.com/patent/CN104262197A/en
https://www.sigmaaldrich.com/HK/zh/product/aldrich/c103403
https://www.sigmaaldrich.com/HK/zh/product/aldrich/c103403
https://www.sigmaaldrich.com/JP/ja/product/aldrich/c103403
https://www.pharmaffiliates.com/en/6975-71-9-1-cyclohexenylacetonitrile-pa270019812.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Cyclohexene-1-acetonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/1-Cyclohexene-1-acetonitrile
https://www.fishersci.nl/chemicalProductData_uk/wercs?itemCode=10666292&lang=EN
https://www.chemsrc.com/en/cas/6975-71-9_169585.html
https://commonchemistry.cas.org/detail?cas_rn=6975-71-9
https://www.lobachemie.com/lab-chemical-msds/MSDS-ACETONITRILE-CASNO-75-05-0017D-EN.aspx
https://www.tcichemicals.com/BE/en/sds/C3191_EU_6N.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.realsafety.org/2016/10/personal-protective-equipment-chemical-handling/
https://www.bernardoecenarro.com/en/besa-lab/recommended-ppe-to-handle-chemicals/
https://ehs.princeton.edu/laboratory-research/laboratory-safety/laboratory-safety-manual/sec3
https://www.sigmaaldrich.com/US/en/sds/sial/271004
https://orgsyn.org/demo.aspx?prep=CV4P0234
https://orgsyn.org/demo.aspx?prep=CV7P0108
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of 1-
Cyclohexenylacetonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146470#safety-and-handling-of-1-
cyclohexenylacetonitrile-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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